![molecular formula C17H12FN5OS B250981 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide](/img/structure/B250981.png)
3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is known to have a unique mechanism of action and has shown promising results in preclinical studies.
Mechanism of Action
The mechanism of action of 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. It has also been shown to reduce the production of reactive oxygen species (ROS) and inhibit the activity of certain enzymes that are involved in the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments is its high potency and specificity towards cancer cells and neurodegenerative disorders. However, its limitations include its low solubility, which can affect its bioavailability and efficacy.
Future Directions
Future research on 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide should focus on its potential therapeutic applications in other diseases such as Parkinson's disease and multiple sclerosis. Further studies are also needed to understand its mechanism of action and optimize its pharmacokinetic properties for better efficacy and safety. Additionally, the development of novel drug delivery systems can enhance its bioavailability and efficacy in vivo.
Synthesis Methods
The synthesis of 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves the reaction of 3-amino-4-fluorobenzamide with 3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline in the presence of a suitable coupling agent. The reaction is carried out in a solvent such as DMF or DMSO under suitable conditions.
Scientific Research Applications
The potential therapeutic applications of 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide have been investigated in various scientific studies. This compound has shown to have anticancer properties, specifically in the treatment of breast cancer. It has also shown potential in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Properties
Molecular Formula |
C17H12FN5OS |
---|---|
Molecular Weight |
353.4 g/mol |
IUPAC Name |
3-fluoro-N-[3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide |
InChI |
InChI=1S/C17H12FN5OS/c1-10-20-21-17-23(10)22-16(25-17)12-5-3-7-14(9-12)19-15(24)11-4-2-6-13(18)8-11/h2-9H,1H3,(H,19,24) |
InChI Key |
SQGPXEOHIIQYJZ-UHFFFAOYSA-N |
SMILES |
CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC(=CC=C4)F |
Canonical SMILES |
CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC(=CC=C4)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.